Cas no 1286710-22-2 (N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 1286710-22-2
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5915747
• PubChem ID: 49751579
• Update Time: 2025-07-14

N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• VU0531591-1
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• 1286710-22-2
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• F6089-4761
• AKOS024531540

• Inchi： 1S/C22H22N4O2/c1-15-20(14-23-26(15)19-5-3-2-4-6-19)22(28)25-18-9-7-16(8-10-18)13-21(27)24-17-11-12-17/h2-10,14,17H,11-13H2,1H3,(H,24,27)(H,25,28)
• InChI Key： XYUGTEPXKVIWFE-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(C1C=NN(C2C=CC=CC=2)C=1C)=O)NC1CC1

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76Ų

Additional information on N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 1286710-22-2)

In the realm of organic chemistry and pharmaceutical research, N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 1286710-22-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms for convenience, belongs to the pyrazole-carboxamide family, a class known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "pyrazole derivatives in drug discovery" or "cyclopropylcarbamoyl applications", reflecting the growing interest in such molecules for therapeutic development.

The molecular structure of N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide features a pyrazole core substituted with phenyl and methyl groups, along with a cyclopropylcarbamoyl side chain. This configuration is particularly intriguing because it combines aromatic stability with the conformational rigidity of the cyclopropane ring, a feature often exploited in medicinal chemistry to enhance binding affinity and metabolic stability. Searches for "rigid vs. flexible drug design" or "aromatic heterocycles in pharmaceuticals" highlight the relevance of these structural aspects in modern drug design.

From a synthetic perspective, the preparation of CAS No. 1286710-22-2 involves multi-step organic transformations, including amide couplings and cyclization reactions. Laboratories focusing on high-throughput synthesis or fragment-based drug discovery often explore similar compounds to expand their chemical libraries. The compound's carboxamide moiety is particularly noteworthy, as it mimics biologically relevant hydrogen-bonding patterns, making it a valuable scaffold for targeting enzymes or receptors. This aligns with trending search queries like "hydrogen bond donors in drug design" and "bioisosteres for amide groups".

In pharmacological contexts, while specific biological data for N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide may be proprietary or under investigation, analogs within the pyrazole-4-carboxamide class have demonstrated activities ranging from kinase inhibition to anti-inflammatory effects. This has spurred searches for "kinase inhibitor scaffolds" and "small molecule modulators of inflammation", underscoring the compound's potential in addressing unmet medical needs. Its lipophilic yet polar nature also makes it a candidate for optimizing drug-like properties, a topic frequently explored under "Lipinski's rule of five compliance".

Beyond therapeutics, CAS No. 1286710-22-2 may find utility in material science, particularly in the design of organic semiconductors or photoactive materials, given the conjugated system inherent to its structure. Queries such as "heterocycles in OLED materials" or "small molecules for organic electronics" resonate with this application. The compound's stability under various conditions is another area of interest, as evidenced by searches for "thermal stability of carboxamides" or "pH-dependent degradation of heterocycles".

Regulatory and safety profiles of N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide are typically assessed through standardized protocols, ensuring compliance with global chemical regulations. This aligns with industry demands for "REACH-compliant chemical synthesis" and "green chemistry in heterocycle production". Furthermore, the compound's environmental fate and biodegradability may interest researchers investigating "persistent organic pollutants alternatives".

In summary, N-{4-(cyclopropylcarbamoyl)methylphenyl}-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 1286710-22-2) represents a versatile chemical entity with cross-disciplinary relevance. Its structural complexity and functional group diversity make it a subject of ongoing research, mirrored by popular searches for "multifunctional heterocyclic compounds" and "emerging scaffolds in drug development". As scientific understanding evolves, this compound may unlock new possibilities in both life sciences and advanced materials.